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Introduction

Cerium citrate is an organometallic compound formed by the coordination of cerium ions with

citric acid. As a member of the lanthanide series, cerium exhibits unique electronic and

chemical properties, primarily its ability to cycle between the +3 (cerous) and +4 (ceric)

oxidation states.[1][2] This characteristic is central to the functionality of its compounds.

Cerium citrate, typically appearing as a white or pale yellowish powder, has garnered

significant interest in various scientific fields, particularly in biomedicine and materials science.

[1][3] Its applications range from being a precursor in the synthesis of catalytic cerium oxide

nanoparticles to its use in pharmaceuticals and cosmetics.[4][5] For researchers and

professionals in drug development, a thorough understanding of its physicochemical properties

is crucial for harnessing its potential in areas like wound healing, antioxidant therapies, and as

a drug delivery vehicle.[1][6][7]

This technical guide provides an in-depth overview of the core physical and chemical

properties of cerium citrate powder, details common experimental protocols for its synthesis

and characterization, and illustrates key processes through diagrams.

Physical Properties
Cerium citrate is a solid compound whose physical characteristics can vary based on the

method of synthesis and its degree of hydration.[3][8] It typically presents as a fine white to

yellowish powder, though it can also be produced in the form of irregular flakes or crystals.[3]
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The compound is noted for being hygroscopic and generally does not possess a strong odor.[3]

[4][5]

Table 1: Summary of Physical Properties

Property Value Citations

Appearance
White to pale yellowish

powder, flakes, or crystals
[1][3][4][9]

Molecular Formula C₆H₅CeO₇ [1][2][5]

Molecular Weight ~329.22 g/mol [1][2][5]

Density ~2.2 g/cm³ [3]

Solubility
Soluble in water and mineral

acids
[1][4][5]

Hygroscopicity Hygroscopic [4][5]

Odor No strong odor [3]

Chemical Properties and Structure
The chemical behavior of cerium citrate is dominated by the coordination chemistry of the

cerium(III) ion with the multidentate citrate ligand. Citric acid coordinates to the cerium ion

through its three carboxylate groups and the central hydroxyl group, forming stable chelate

rings that enhance the complex's overall stability.[1] The large ionic radius of the Ce³⁺ ion

(1.143 Å) allows for high coordination numbers, typically ranging from 8 to 9 in citrate

complexes.[1]

Cerium's ability to switch between +3 and +4 oxidation states is a key feature, enabling its

participation in redox reactions.[1] This property is fundamental to its antioxidant and catalytic

activities.[10] The stability of the cerium citrate complex is pH-dependent, influenced by the

protonation state of citric acid (pKa values: 3.13, 4.76, 6.40) and the hydrolysis of cerium ions

at elevated pH.[1] The compound demonstrates good solubility and stability across a pH range

of 5 to 8, with minimum solubility observed around pH 7.[1]
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Table 2: Summary of Chemical Properties and Identifiers

Property Value / Description Citations

IUPAC Name
cerium(3+);2-hydroxypropane-

1,2,3-tricarboxylate
[4]

CAS Number 512-24-3 [1][5]

Common Oxidation States +3 (Cerous), +4 (Ceric) [1][2]

Coordination

Ce(III) coordinates with

carboxylate and hydroxyl

groups of citrate

[1]

Ce-O Bond Length 2.259 – 2.691 Å [1]

Stability Constant (log β₁) 1:1 Complex [Ce(Cit)]: 6.48 [1]

Stability Constant (log β₂)
1:2 Complex [Ce(Cit)₂]³⁻:

11.65
[1]

Reactivity
Incompatible with strong

oxidizing agents
[4][5]

Thermal Stability Generally stable up to 250°C [1]

Experimental Protocols: Synthesis and
Characterization
The properties of cerium citrate powder are highly dependent on its synthesis route. Different

methods can yield products with varying particle sizes, crystal structures, and levels of

hydration.[1][8]

Synthesis Methodologies
Protocol 1: Precipitation Method This is a common method for producing cerium citrate from

soluble precursors.
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Prepare separate aqueous solutions of cerium(III) nitrate and citric acid at desired

concentrations.

Under controlled temperature and constant stirring, slowly add the cerium(III) nitrate solution

to the citric acid solution.

A precipitate of cerium citrate will form. The reaction is allowed to proceed for a set duration

to ensure complete precipitation.

The resulting solid is collected by filtration.

Wash the precipitate multiple times with deionized water to remove any unreacted

precursors and byproducts.

Dry the final product in an oven at a controlled temperature (e.g., 60-80°C) to obtain the final

powder.[1]

Protocol 2: Reaction from Cerium Carbonate This method is advantageous for producing

cerium citrate that is substantially free of other anions like nitrates or chlorides, which can be

important for corrosion inhibition applications.[8]

Dissolve citric acid in a suitable solvent, such as deionized water, in a reaction vessel. The

molar ratio of cerium carbonate to citric acid is typically between 1:2 and 1:2.5.[8]

Heat the solution to a temperature between 60°C and 90°C under an inert atmosphere (e.g.,

nitrogen or argon) to prevent oxidation of the cerium ion.[8]

Slowly add hydrated cerium carbonate to the heated citric acid solution over a period of one

hour. The reaction produces cerium citrate and carbon dioxide gas.[8]

Maintain the reaction at temperature for 5 to 7 hours.[8]

Cool the reaction mixture and allow it to continue reacting overnight (8 to 12 hours).[8]

Wash the resulting cerium citrate product, followed by drying and particle size reduction

(e.g., milling) if necessary.[8]
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Protocol 3: Hydrothermal Synthesis for Nanoparticles This method is used to produce

nanoscale particles of cerium compounds, often as citrate-coated cerium oxide.[1][10]

Prepare a mixture of cerium(III) chloride and citric acid in an aqueous solution. An example

concentration is 0.25 M for each.[10]

Add ammonium hydroxide to the mixture to achieve a final concentration of approximately

1.5 M while stirring.[10]

Transfer the resulting solution to a sealed Teflon-lined autoclave.[10]

Heat the autoclave for 24 hours at 50°C, followed by another 24 hours at 80°C.[10]

After cooling, the product (a colloidal dispersion) is purified, typically through dialysis, to

remove unreacted salts and byproducts.[10]

The purified dispersion can be lyophilized (freeze-dried) to obtain a dry powder.[11]

Characterization Protocols
Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability and

decomposition of cerium citrate.

Place a small, accurately weighed sample of the cerium citrate powder into a TGA crucible.

Heat the sample in the TGA furnace under a controlled atmosphere (e.g., nitrogen or air).

A typical heating program involves an initial ramp from room temperature to ~125°C at

10°C/min, followed by an isothermal hold for 30 minutes to drive off physisorbed water.[10]

Subsequently, heat the sample to a final temperature (e.g., 900°C) at a rate of 10°C/min.[10]

The resulting data of weight loss as a function of temperature reveals dehydration and

decomposition steps. The final product of decomposition in air is typically cerium(IV) oxide

(CeO₂).[12]

X-Ray Diffraction (XRD): XRD is employed to determine the crystal structure and average

crystallite size of the powder.
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A powdered sample of cerium citrate is packed into a sample holder.

The sample is mounted in a powder diffractometer.

The sample is irradiated with a monochromatic X-ray beam (commonly Cu Kα radiation) over

a range of 2θ angles.

The resulting diffraction pattern of intensity versus 2θ is recorded.

The positions and intensities of the diffraction peaks are used to identify the crystalline

phases present by comparison to reference databases. The width of the peaks can be used

to estimate the average crystallite size via the Scherrer equation.[8][13]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups

and confirm the coordination of citrate to the cerium ion.

Prepare the sample, typically by mixing a small amount of the powder with potassium

bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR)

accessory.

Place the sample in the FTIR spectrometer.

Record the infrared spectrum, typically in the range of 4000 to 400 cm⁻¹.

The resulting spectrum shows absorption bands corresponding to specific molecular

vibrations (e.g., C=O and O-H stretches in the citrate ligand), confirming the structure of the

complex.[10]
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General Experimental Workflow for Cerium Citrate
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A generalized workflow for the synthesis and characterization of cerium citrate powder.
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Antioxidant Mechanism and Biological Relevance
One of the most researched aspects of cerium compounds in drug development is their

antioxidant activity. This function is intrinsically linked to the chemical ability of cerium to cycle

between its Ce³⁺ and Ce⁴⁺ oxidation states.[10] In biological systems, cerium citrate and its

derivatives like cerium oxide nanoparticles can act as regenerative radical scavengers.[2] They

can catalytically neutralize reactive oxygen species (ROS), such as superoxide radicals (O₂⁻•)

and hydrogen peroxide (H₂O₂), which are implicated in oxidative stress and inflammation.[1]

This redox activity is believed to be a key mechanism behind its observed therapeutic effects,

including promoting wound healing and protecting cells from oxidative damage.[1]

Conceptual Redox-Cycling Antioxidant Mechanism

Ce³⁺

Ce⁴⁺

Oxidation
(loses e⁻)

Reactive Oxygen Species
(e.g., O₂⁻•, H₂O₂)

Reduction
(gains e⁻)

Harmless Products
(e.g., O₂, H₂O)

Neutralization

Click to download full resolution via product page

Cerium's catalytic cycle for neutralizing reactive oxygen species (ROS).

Safety and Handling
While cerium citrate is utilized in biomedical applications, proper handling is essential. It is

generally considered to have low toxicity compared to free cerium salts.[3] However, like any

chemical powder, inhalation of dust should be avoided.[14] It is incompatible with strong

oxidizing agents.[4][5] Standard laboratory safety protocols, including the use of personal

protective equipment such as gloves and safety glasses, should be followed. Store the material

in a cool, dry place in tightly closed containers to protect it from moisture due to its hygroscopic

nature.[4][5]

Conclusion
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Cerium citrate powder is a versatile compound with a rich coordination chemistry and valuable

redox properties. Its physical and chemical characteristics are tunable through various

synthesis methods, allowing for its application in diverse fields from catalysis to advanced drug

delivery systems. The ability of cerium to catalytically scavenge reactive oxygen species

provides a strong rationale for its continued investigation in biomedical research. For scientists

and drug development professionals, a comprehensive understanding of its synthesis,

characterization, and chemical behavior is fundamental to unlocking its full therapeutic and

technological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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